N-[(Z)-[2-(1H-benzimidazol-2-yl)-1-phenylethylidene]amino]-3-chloroaniline

• IUPAC Name: N-[(Z)-[2-(1H-benzimidazol-2-yl)-1-phenylethylidene]amino]-3-chloroaniline
• InChI: InChI=1S/C21H17ClN4/c22-16-9-6-10-17(13-16)25-26-20(15-7-2-1-3-8-15)14-21-23-18-11-4-5-12-19(18)24-21/h1-13,25H,14H2,(H,23,24)/b26-20-
• InChI Key: UGWWOMGMROCAAK-QOMWVZHYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NNC2=CC(=CC=C2)Cl)CC3=NC4=CC=CC=C4N3
• Isomeric SMILES: C1=CC=C(C=C1)/C(=N\NC2=CC(=CC=C2)Cl)/CC3=NC4=CC=CC=C4N3
• Molecular Formula: C21H17ClN4
• Molecular Weight: 360.8 g/mol

Description

N-[(Z)-[2-(1H-benzimidazol-2-yl)-1-phenylethylidene]amino]-3-chloroaniline, also known as BCI, is a chemical compound that has been extensively studied for its potential applications in scientific research. BCI is a small molecule inhibitor that targets the protein kinase CK2, which is involved in various cellular processes such as cell proliferation, apoptosis, and DNA repair.

Mechanism of Action

N-[(Z)-[2-(1H-benzimidazol-2-yl)-1-phenylethylidene]amino]-3-chloroaniline exerts its inhibitory effect on CK2 by binding to the ATP-binding site of the enzyme, thereby preventing its activity. CK2 is known to regulate various signaling pathways that are involved in cell growth and survival, and its inhibition by this compound can lead to the disruption of these pathways, resulting in cell death or growth arrest.
Biochemical and Physiological Effects:
This compound has been shown to affect various cellular processes, including apoptosis, cell proliferation, DNA damage response, and transcriptional regulation. This compound-induced inhibition of CK2 can lead to the activation of pro-apoptotic pathways, such as caspase activation and mitochondrial dysfunction, resulting in cell death. Moreover, this compound can reduce the activity of CK2 in DNA damage response and repair, leading to increased sensitivity of cancer cells to DNA-damaging agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(Z)-[2-(1H-benzimidazol-2-yl)-1-phenylethylidene]amino]-3-chloroaniline in lab experiments is its high specificity and potency towards CK2, making it a valuable tool for studying the role of this enzyme in various cellular processes. Moreover, this compound is a small molecule inhibitor that can easily penetrate cell membranes, making it suitable for in vitro and in vivo studies. However, one of the limitations of using this compound is its potential off-target effects, as it can also inhibit other kinases that share similar ATP-binding sites with CK2.

Future Directions

There are several future directions for the use of N-[(Z)-[2-(1H-benzimidazol-2-yl)-1-phenylethylidene]amino]-3-chloroaniline in scientific research. One potential application is in the development of new cancer therapies, as this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. Moreover, this compound can be used to study the role of CK2 in other diseases, such as neurodegenerative disorders and viral infections. Additionally, the development of new this compound analogs with improved potency and specificity towards CK2 can lead to the discovery of new therapeutic targets and drugs.

Synthesis Methods

The synthesis of N-[(Z)-[2-(1H-benzimidazol-2-yl)-1-phenylethylidene]amino]-3-chloroaniline involves several steps, including the condensation of 2-aminobenzimidazole with cinnamaldehyde, followed by the addition of 3-chloroaniline and purification by column chromatography. The final product is obtained in high purity and yield, making it suitable for further applications.

Scientific Research Applications

N-[(Z)-[2-(1H-benzimidazol-2-yl)-1-phenylethylidene]amino]-3-chloroaniline has been used in various scientific research studies to investigate the role of CK2 in different cellular processes. For example, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and reducing cell proliferation. Moreover, this compound has been used to study the role of CK2 in DNA damage response and repair, as well as in the regulation of transcription and translation.